N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide

• IUPAC Name: N-[[4-chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide
• InChI: InChI=1S/C10H12ClN3OS/c1-4-5-8(15)12-6-7-9(11)13-10(16-7)14(2)3/h6H2,1-3H3,(H,12,15)
• InChI Key: PDYBBLNHNQWJDQ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=C(N=C(S1)N(C)C)Cl
• Molecular Formula: C10H12ClN3OS
• Molecular Weight: 257.74 g/mol

Description

N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide is not fully understood. However, it is believed to exert its effects through the inhibition of specific enzymes or receptors involved in disease pathways. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide is its versatility as a building block for the synthesis of novel materials and compounds. Its unique chemical structure and reactivity make it a valuable tool for the development of new materials with tailored properties.
However, one of the limitations of N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide is its potential toxicity. As with any chemical compound, it is important to handle it with care and take appropriate safety precautions when working with it in the laboratory.

Future Directions

There are several potential future directions for research on N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide. One area of interest is the development of new materials and compounds based on its chemical structure. Researchers may also investigate its potential as a drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Additionally, further studies may be conducted to elucidate its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

The synthesis of N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide involves the reaction of 4-chloro-2-(dimethylamino)thiazole with propargyl bromide in the presence of a base. The reaction proceeds via the formation of an intermediate, which is then treated with acetic acid to yield the final product. The synthesis method has been optimized to obtain high yields of the compound.

Scientific Research Applications

N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide has been studied extensively for its potential applications in various fields. In medicinal chemistry, it has been evaluated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also shown promising results as an anti-inflammatory agent.
In the field of materials science, N-[[4-Chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl]but-2-ynamide has been used as a building block for the synthesis of novel polymers and materials. Its unique chemical structure and reactivity make it a valuable tool for the development of new materials with tailored properties.